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Compound of Interest

Compound Name: 5-lodoisatin

Cat. No.: B1210601

Introduction

5-lodoisatin, a halogenated derivative of isatin (1H-indole-2,3-dione), is a significant
heterocyclic compound in the fields of organic synthesis and medicinal chemistry.[1] Its unique
structure, featuring an indole nucleus with two carbonyl groups and an iodine atom at the 5-
position, imparts enhanced reactivity, making it a valuable precursor for synthesizing a diverse
array of complex molecules and potential therapeutic agents.[1] This technical guide provides
an in-depth overview of the physicochemical properties, spectral characteristics, experimental
protocols, and known biological activities of 5-lodoisatin, tailored for researchers, scientists,
and professionals in drug development.

Physicochemical Properties

5-lodoisatin presents as an orange to dark red crystalline powder.[2][3] Its core
physicochemical characteristics are summarized in the table below, offering a quantitative look
at its properties.
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Property Value Source
IUPAC Name 5-iodo-1H-indole-2,3-dione [2][4]
CAS Number 20780-76-1 [2][5]
Molecular Formula CsHaINO2 [2][41[6]
Molecular Weight 273.03 g/mol [41151[6]
Melting Point 276-280 °C (lit.) [2][5]16]
Appearance Orange to Brown to Dark red 2]
powder/crystal

pKa (Predicted) 8.87£0.20 [2]
Density (Predicted) 2.106 + 0.06 g/cm3 [2]

Soluble in acetone, acetic acid,
N ethanol, and
Solubility ) ] [2]
dimethylformamide. Insoluble

in water.

Spectral Characterization

Spectroscopic analysis is crucial for the structural elucidation and purity confirmation of 5-
lodoisatin. Key spectral data are detailed below.
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Spectral Data Details

(200 MHz, DMSO-ds) &: 6.75 (d, 1H, J=8.2 Hz,
1H NMR H-7), 7.76 (d, 1H, J=1.8Hz, H-4), 7.88 (dd, 1H,
J=1.8, 8.2Hz, H-6), 11.11 (s, 1H, NH).[2]

(50 MHz, DMSO-ds) &: 85.8 (C-5), 115.2 (C-7),
13C NMR 120.4 (C-3a), 132.9 (C-4), 142.0 (C-6), 150.7
(C-7a), 159.3 (C-2), 183.7 (C-3).[2]

(KBr) v: 3241 (N-H stretch), 1731-1751 (C=0
Infrared (IR) stretch), 1606 (C=C stretch), 1458, 1198 cm™1.

[2]

Purity Assay >96.0% (HPLC).[3]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 5-lodoisatin are essential for
reproducible research.

Synthesis of 5-lodoisatin

A common and effective method for synthesizing 5-lodoisatin is through the cyclization of p-
iodoacetoacetanilide using concentrated sulfuric acid.

Detailed Protocol:[2]
e Preheat 275 mL of concentrated sulfuric acid to 60 °C in a suitable reaction vessel.

o While stirring, slowly add 22.0 g (75.9 mmol) of p-iodoacetoacetanilide in portions, ensuring
the reaction temperature does not exceed 65 °C.

 After the addition is complete, heat the reaction mixture to 80 °C and maintain this
temperature for 15 minutes.

o Cool the mixture to room temperature, then further cool to 0 °C using an ice bath.
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Slowly pour the cooled reaction mixture onto 550 g of crushed ice with continuous stirring.
Maintain stirring at O °C for 1 hour to allow for complete precipitation.

Collect the resulting orange precipitate by filtration and wash it thoroughly with 110 mL of
water.

Dissolve the crude precipitate in 55 mL of a preheated (60 °C) 10% aqueous sodium
hydroxide solution.

To the dissolved solution, add 16.5 mL of acetic acid and heat the mixture at 60 °C for 30
minutes.

Cool the mixture first to room temperature and then to 0 °C.

Collect the purified 5-lodoisatin precipitate by filtration, wash with 11 mL of water, and dry
under vacuum.
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Reactants

p-lodoacetoacetanilide Conc. H2S04

Reaction & Work-Up

1. Add Reactant Ato B (<65°C)
2. Heat to 80°C for 15 min

'

Quench on Crushed Ice (0°C, 1 hr)

'

Filter & Wash with H20

'

Dissolve in 10% NaOH (60°C)

'

Acidify with Acetic Acid (60°C, 30 min)

'

Cool to 0°C & Filter

5-lodoisatin

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-lodoisatin.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1210601?utm_src=pdf-body-img
https://www.benchchem.com/product/b1210601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Analytical Methodologies

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Spectra are typically recorded on a 200
MHz or higher instrument using deuterated dimethyl sulfoxide (DMSO-ds) as the solvent.[2]

o Fourier-Transform Infrared (FTIR) Spectroscopy: The spectrum is commonly obtained using
the KBr wafer technique to identify key functional groups.[2][4]

o High-Performance Liquid Chromatography (HPLC): Utilized for assessing the purity of the
final compound, with results often indicating a purity of 296.0%.[3]

Biological Activity and Signaling Pathways

Isatin and its derivatives are known to possess a wide range of biological activities, including
antiviral, antitumor, antibacterial, and anticonvulsant properties.[7][8][9] While research into the
specific mechanisms of 5-lodoisatin is ongoing, several key activities have been identified.

5-lodoisatin has been noted for its potential as an anticoronaviral agent.[4] Furthermore, in a
study involving lipopolysaccharide (LPS) and interferon-gamma (IFN-y) activated RAW 264.7
macrophage cells, 5-lodoisatin demonstrated a distinct immunomodulatory profile. Unlike
other isatin analogues such as 5-fluoro and 5-chloro-isatin, 5-lodoisatin did not inhibit the
production of nitric oxide (NO) or prostaglandin E2 (PGE2).[7]

However, 5-lodoisatin was the most effective among the tested compounds at decreasing the
production of Tumor Necrosis Factor-alpha (TNF-a), a key pro-inflammatory cytokine.[7] This
suggests a potentially selective mechanism of action. The down-regulation of TNF-a could be
linked to the inhibition of critical signaling pathways such as the NF-kB pathway, which is a
primary regulator of inflammatory responses. This specific activity suggests that 5-lodoisatin
may be a valuable lead compound for the development of novel anti-inflammatory agents.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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